Cas no 1505778-50-6 (4-ethyloxolan-3-one)
4-ethyloxolan-3-one Chemical and Physical Properties
Names and Identifiers
-
- 4-ethyloxolan-3-one
-
- MDL: MFCD30181107
- Inchi: 1S/C6H10O2/c1-2-5-3-8-4-6(5)7/h5H,2-4H2,1H3
- InChI Key: JOANXCKTPWMJCV-UHFFFAOYSA-N
- SMILES: O1CC(CC)C(=O)C1
Computed Properties
- Exact Mass: 114.068079557g/mol
- Monoisotopic Mass: 114.068079557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 98.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 26.3Ų
4-ethyloxolan-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A863083-1g |
4-Ethyloxolan-3-one |
1505778-50-6 | 95% | 1g |
$596.0 | 2024-04-23 | |
| Enamine | EN300-300964-0.05g |
4-ethyloxolan-3-one |
1505778-50-6 | 95% | 0.05g |
$202.0 | 2023-09-06 | |
| Enamine | EN300-300964-0.1g |
4-ethyloxolan-3-one |
1505778-50-6 | 95% | 0.1g |
$301.0 | 2023-09-06 | |
| Enamine | EN300-300964-0.25g |
4-ethyloxolan-3-one |
1505778-50-6 | 95% | 0.25g |
$431.0 | 2023-09-06 | |
| Enamine | EN300-300964-0.5g |
4-ethyloxolan-3-one |
1505778-50-6 | 95% | 0.5g |
$679.0 | 2023-09-06 | |
| Enamine | EN300-300964-1.0g |
4-ethyloxolan-3-one |
1505778-50-6 | 95% | 1g |
$0.0 | 2023-06-07 | |
| Enamine | EN300-300964-2.5g |
4-ethyloxolan-3-one |
1505778-50-6 | 95% | 2.5g |
$1707.0 | 2023-09-06 | |
| Enamine | EN300-300964-5.0g |
4-ethyloxolan-3-one |
1505778-50-6 | 95% | 5.0g |
$2525.0 | 2023-02-28 | |
| Enamine | EN300-300964-10.0g |
4-ethyloxolan-3-one |
1505778-50-6 | 95% | 10.0g |
$3746.0 | 2023-02-28 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00888766-1g |
4-Ethyloxolan-3-one |
1505778-50-6 | 95% | 1g |
¥4466.0 | 2023-02-28 |
4-ethyloxolan-3-one Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on 4-ethyloxolan-3-one
Recent Advances in the Study of 1505778-50-6 and 4-ethyloxolan-3-one in Chemical Biology and Pharmaceutical Research
The chemical compound with the CAS number 1505778-50-6 and the product name 4-ethyloxolan-3-one have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are of particular interest due to their potential applications in drug discovery, medicinal chemistry, and as intermediates in the synthesis of bioactive compounds. This research brief aims to provide an overview of the latest findings related to these compounds, highlighting their structural properties, biological activities, and potential therapeutic applications.
Recent studies have focused on elucidating the molecular structure and physicochemical properties of 4-ethyloxolan-3-one. This compound, characterized by its oxolane (tetrahydrofuran) ring substituted with an ethyl group at the 4-position and a carbonyl group at the 3-position, exhibits unique reactivity that makes it a valuable building block in organic synthesis. Researchers have explored its use in the preparation of heterocyclic compounds, which are often key scaffolds in drug development. The compound's ability to undergo various chemical transformations, such as nucleophilic additions and ring-opening reactions, has been extensively studied, providing insights into its versatility as a synthetic intermediate.
In the context of drug discovery, 1505778-50-6 has been investigated for its potential pharmacological activities. Preliminary in vitro studies suggest that derivatives of this compound may exhibit inhibitory effects on specific enzymes involved in disease pathways. For instance, recent research has demonstrated that structurally modified analogs of 1505778-50-6 show promising activity against inflammatory mediators, positioning them as potential candidates for the development of anti-inflammatory drugs. These findings are supported by molecular docking studies, which reveal favorable interactions between the compound and target proteins.
The synthesis and optimization of 4-ethyloxolan-3-one derivatives have also been a focal point of recent research. Scientists have developed novel synthetic routes to access this compound and its analogs with high yield and purity. These advancements are crucial for scaling up production and facilitating further biological evaluation. Additionally, structure-activity relationship (SAR) studies have been conducted to identify the key structural features that contribute to the compound's bioactivity, guiding the design of more potent and selective derivatives.
Beyond its applications in medicinal chemistry, 4-ethyloxolan-3-one has been explored for its role in agrochemical research. Its structural motif is found in certain natural products with pesticidal properties, prompting investigations into its potential as a lead compound for developing new agrochemicals. Recent studies have evaluated its efficacy against various plant pathogens, with some derivatives showing notable activity, suggesting its utility in sustainable agriculture.
In conclusion, the ongoing research on 1505778-50-6 and 4-ethyloxolan-3-one underscores their significance in chemical biology and pharmaceutical sciences. The compound's unique structural features and reactivity, combined with its promising biological activities, make it a valuable subject of study. Future research directions may include further exploration of its therapeutic potential, optimization of synthetic methodologies, and expansion of its applications in other fields such as materials science. As the body of evidence grows, these compounds are poised to play a pivotal role in advancing drug discovery and development efforts.
1505778-50-6 (4-ethyloxolan-3-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)